
industrial application of Phosphorous Acid
Trioleyl Ester in the manufacturing of

plasticizers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phosphorous Acid Trioleyl Ester

Cat. No.: B1143741 Get Quote

Application Notes and Protocols: Phosphorous
Acid Trioleyl Ester in Plasticizer Manufacturing
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial use of

Phosphorous Acid Trioleyl Ester, commonly known as trioleyl phosphite, in the

manufacturing of plasticized Polyvinyl Chloride (PVC). While primarily recognized as a

secondary heat stabilizer and antioxidant, its role and potential effects as a secondary

plasticizer are also discussed.

Application Notes
Phosphorous acid trioleyl ester is a versatile additive in the plastics industry, primarily

utilized in flexible PVC formulations. Its main functions are to act as a secondary heat stabilizer

and a phosphorous antioxidant[1]. In these roles, it works to protect the polymer from

degradation during high-temperature processing and to extend the service life of the final

product by preventing oxidation[2].

In the context of plasticized PVC, trioleyl phosphite is typically used in conjunction with primary

heat stabilizers, such as mixed metal soaps (e.g., Ba/Cd, Ba/Zn, or Ca/Zn systems)[3]. It

exhibits a synergistic effect with these primary stabilizers, enhancing the overall thermal
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stability of the PVC compound[4]. The phosphite ester functions by scavenging hydroperoxides

and chelating metal ions, which can catalyze the degradation of PVC[5].

While not its primary function, trioleyl phosphite can also contribute to the plasticization of PVC,

acting as a secondary plasticizer. Secondary plasticizers are typically used to partially replace

primary plasticizers to reduce cost or to impart specific properties to the final product[6].

Although specific quantitative data on the plasticizing efficiency of trioleyl phosphite is not

readily available in public literature, its large oleyl groups would be expected to increase the

free volume between PVC chains, thereby contributing to flexibility.

A representative formulation for a flexible PVC compound incorporating trioleyl phosphite is

provided below. The exact proportions of each component can be adjusted to achieve the

desired properties for a specific application.

Component
Parts per Hundred Resin
(PHR)

Function

PVC Resin (K-value 67-70) 100 Base Polymer

Primary Plasticizer (e.g., DOP,

DINP)
40 - 60 Imparts flexibility

Trioleyl Phosphite 1 - 5
Secondary Stabilizer /

Antioxidant

Primary Heat Stabilizer (e.g.,

Ca/Zn stearate)
2 - 4 Prevents thermal degradation

Epoxidized Soybean Oil

(ESBO)
2 - 5

Co-stabilizer / Secondary

Plasticizer

Lubricant (e.g., Stearic Acid) 0.5 - 1.5 Processing aid

Filler (e.g., Calcium

Carbonate)
0 - 30

Cost reduction / Property

modification

Data Presentation
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The following table summarizes the expected qualitative effects of incorporating a secondary

plasticizer and stabilizer like trioleyl phosphite into a flexible PVC formulation, based on general

principles of polymer science.
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Property
Expected Effect of Trioleyl
Phosphite

Rationale

Mechanical Properties

Shore Hardness Decrease

The large oleyl groups

increase the spacing between

polymer chains, reducing

intermolecular forces.

Tensile Strength Decrease

Increased chain mobility due to

plasticization typically leads to

a reduction in tensile

strength[7].

Elongation at Break Increase

Greater chain mobility allows

for more significant

deformation before failure[7].

Thermal Properties

Thermal Stability Increase

Acts as a secondary heat

stabilizer, scavenging HCl and

preventing autocatalytic

degradation[4].

Glass Transition Temperature

(Tg)
Decrease

Increased free volume and

chain mobility lower the

temperature at which the

material transitions from a rigid

to a rubbery state.

Other Properties

Clarity Maintain or Improve

Phosphites can chelate metal

ions that may cause

discoloration, thus helping to

maintain the clarity of the PVC

product[5].

Migration Resistance To be determined by testing The high molecular weight of

trioleyl phosphite might
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suggest lower migration

compared to smaller

plasticizers, but this would

need experimental verification.

Experimental Protocols
To quantitatively evaluate the performance of phosphorous acid trioleyl ester as a secondary

plasticizer in a PVC formulation, the following experimental protocols can be employed.

Sample Preparation: Two-Roll Mill Compounding
Objective: To prepare homogenous PVC sheets with varying concentrations of trioleyl

phosphite for subsequent testing.

Materials and Equipment:

PVC resin (e.g., K-value 67)

Primary plasticizer (e.g., Di-isononyl phthalate - DINP)

Trioleyl Phosphite

Primary heat stabilizer (e.g., Calcium/Zinc stearate)

Two-roll mill with heating capabilities

Hydraulic press with heating and cooling

Molds for test specimens

Procedure:

Pre-mix the PVC resin and all liquid additives (primary plasticizer, trioleyl phosphite, and any

other liquid stabilizers) in a high-speed mixer until a dry blend is obtained.

Add the solid additives (primary heat stabilizer, fillers, etc.) and continue mixing until a

homogenous powder is formed.
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Set the temperature of the two-roll mill to 160-170°C.

Introduce the dry blend onto the rolls and allow it to melt and form a continuous sheet.

Continuously cut and fold the sheet on the mill for 5-10 minutes to ensure thorough mixing

and homogenization.

Remove the sheet from the mill and place it into a pre-heated mold in the hydraulic press.

Press the sheet at a pressure of 10-15 MPa and a temperature of 170-180°C for 5 minutes.

Cool the mold under pressure to room temperature.

Remove the pressed sheet and cut out test specimens according to the dimensions specified

in the relevant ASTM standards.

Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours

before testing.

Mechanical Properties Testing
Objective: To determine the effect of trioleyl phosphite on the hardness, tensile strength, and

elongation at break of the PVC compound.

Shore Hardness:

Standard: ASTM D2240

Apparatus: Shore A Durometer

Procedure: Place the test specimen on a hard, flat surface. Press the durometer foot firmly

onto the specimen, ensuring it is parallel to the surface. Record the hardness reading

within 1 second of firm contact. Take at least five measurements at different locations on

the specimen and calculate the average.

Tensile Strength and Elongation at Break:

Standard: ASTM D638
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Apparatus: Universal Testing Machine (UTM) with an extensometer.

Procedure:

Measure the width and thickness of the narrow section of the dumbbell-shaped test

specimen.

Mount the specimen in the grips of the UTM.

Attach the extensometer to the specimen.

Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the

specimen fractures.

Record the maximum load reached and the elongation at the point of fracture.

Calculate the tensile strength (stress at maximum load) and the elongation at break

(strain at fracture). Test at least five specimens and report the average values.

Thermal Stability Testing
Objective: To evaluate the contribution of trioleyl phosphite to the thermal stability of the PVC

compound.

Static Heat Aging Test:

Apparatus: Forced-air oven.

Procedure:

Place PVC specimens in the oven at a specified temperature (e.g., 180°C).

Remove specimens at regular time intervals (e.g., every 15 minutes).

Observe and record the color change of the specimens over time, comparing them to a

control sample without trioleyl phosphite. A yellowness index can be measured using a

spectrophotometer for quantitative analysis.
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Mandatory Visualizations
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Click to download full resolution via product page

Caption: PVC degradation and stabilization pathway.

Testing Protocols

Start: Define Formulations 1. Dry Blending
(PVC Resin, Plasticizers, Stabilizers)

2. Two-Roll Milling
(160-170°C)

3. Compression Molding
(170-180°C)

4. Specimen Conditioning
(23°C, 50% RH, 24h) 5. Physical & Thermal Testing

6. Data Analysis & Comparison

Tensile Test (ASTM D638)

Hardness Test (ASTM D2240)

Heat Aging

End: Performance Evaluation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1143741?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143741?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for plasticizer evaluation.
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Caption: Component relationships in flexible PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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